Cas no 2172604-88-3 (4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172604-88-3
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6529210
• PubChem ID: 165607465
• Update Time: 2025-05-21

4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279066
• 2172604-88-3
• 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C14H25NO/c1-13(2)7-3-8-14(10-13)15-12(6-9-16-14)11-4-5-11/h11-12,15H,3-10H2,1-2H3
• InChI Key： DWLJXGLVCPJAGN-UHFFFAOYSA-N
• SMILES： O1CCC(C2CC2)NC21CCCC(C)(C)C2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Analysis of 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172604-88-3): Properties, Applications, and Industry Insights

The compound 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172604-88-3) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[5.5]undecane core, combined with cyclopropyl and dimethyl substituents, offers a versatile scaffold for drug discovery. This article delves into its molecular characteristics, synthetic pathways, and potential applications while addressing trending queries like "spirocyclic compounds in drug design" and "CAS 2172604-88-3 suppliers."

From a structural perspective, the 1-oxa-5-azaspiro[5.5]undecane framework is notable for its conformational rigidity, which enhances binding affinity to biological targets. The cyclopropyl group introduces steric constraints, often improving metabolic stability—a hot topic in "bioavailability enhancement strategies." Researchers exploring "fragment-based drug discovery" frequently prioritize such scaffolds due to their 3D complexity, aligning with industry demands for novel small-molecule therapeutics.

Synthetic routes to 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane typically involve key steps like spirocyclization and cyclopropanation. Recent publications highlight optimized protocols using transition-metal catalysis, addressing common search terms like "green chemistry in heterocycle synthesis." The compound’s logP (~2.8) and hydrogen bond acceptors (2) suggest favorable drug-likeness, making it relevant to "Lipinski’s Rule of Five" discussions.

Applications of this compound span central nervous system (CNS) drug candidates and crop protection agents. Its aza-oxa spirocycle motif mimics natural product architectures, resonating with queries like "natural product-inspired synthesis." Notably, derivatives have shown promise in modulating G-protein-coupled receptors (GPCRs)—a trending topic in "precision medicine targets."

Market-wise, CAS 2172604-88-3 is supplied by specialized fine chemical manufacturers, with purity grades (>98%) critical for high-throughput screening. Searches for "custom synthesis of spirocycles" reflect growing demand. Regulatory compliance (e.g., REACH) and patent landscapes are also frequently queried, underscoring its commercial relevance.

In conclusion, 4-cyclopropyl-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane exemplifies innovation in medicinal chemistry. Its blend of structural novelty and functional adaptability positions it at the forefront of "next-generation therapeutics" research, answering pressing industry questions while offering fertile ground for further exploration.